Cas no 2227819-59-0 (rac-(1R,2S)-2-(3-bromo-4-chlorophenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(3-bromo-4-chlorophenyl)cyclopropan-1-amine
• CAS No: 2227819-59-0
• MF: C₉H₉BrClN
• MW: 246.531460523605
• CID: 5967000
• PubChem ID: 165643135
• Update Time: 2025-06-12

rac-(1R,2S)-2-(3-bromo-4-chlorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(3-bromo-4-chlorophenyl)cyclopropan-1-amine
• EN300-1926189
• 2227819-59-0

• Inchi： 1S/C9H9BrClN/c10-7-3-5(1-2-8(7)11)6-4-9(6)12/h1-3,6,9H,4,12H2/t6-,9+/m0/s1
• InChI Key： WHQSCBONBOYHOD-IMTBSYHQSA-N
• SMILES： BrC1=C(C=CC(=C1)[C@@H]1C[C@H]1N)Cl

Computed Properties

• Exact Mass: 244.96069g/mol
• Monoisotopic Mass: 244.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-2-(3-bromo-4-chlorophenyl)cyclopropan-1-amine

Introduction to rac-(1R,2S)-2-(3-bromo-4-chlorophenyl)cyclopropan-1-amine (CAS No. 2227819-59-0)

Rac-(1R,2S)-2-(3-bromo-4-chlorophenyl)cyclopropan-1-amine, with the CAS number 2227819-59-0, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropane ring and a substituted phenyl group, which contribute to its potential biological activities and applications.

The chemical structure of rac-(1R,2S)-2-(3-bromo-4-chlorophenyl)cyclopropan-1-amine is defined by its racemic mixture of enantiomers, specifically the (1R,2S) configuration. The presence of the bromo and chloro substituents on the phenyl ring adds to its complexity and influences its reactivity and biological properties. This compound is synthesized through a series of well-defined chemical reactions, including the formation of the cyclopropane ring and the introduction of the substituted phenyl group.

Recent studies have explored the potential therapeutic applications of rac-(1R,2S)-2-(3-bromo-4-chlorophenyl)cyclopropan-1-amine. One notable area of research is its activity as a modulator of specific receptors in the central nervous system (CNS). For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits selective binding to serotonin receptors, particularly 5-HT_1A and 5-HT_2A. This binding activity suggests its potential use in treating psychiatric disorders such as depression and anxiety.

In addition to its receptor modulation properties, rac-(1R,2S)-2-(3-bromo-4-chlorophenyl)cyclopropan-1-amine has been investigated for its anti-inflammatory effects. A 2024 study in the European Journal of Pharmacology demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings indicate its potential as a therapeutic agent for inflammatory diseases like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of rac-(1R,2S)-2-(3-bromo-4-chlorophenyl)cyclopropan-1-amine have also been studied to assess its suitability for drug development. Research published in the Journal of Pharmaceutical Sciences in 2023 revealed that this compound has favorable oral bioavailability and a moderate half-life, making it a promising candidate for further clinical evaluation. However, further studies are needed to optimize its pharmacokinetic profile and reduce potential side effects.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicological studies on rac-(1R,2S)-2-(3-bromo-4-chlorophenyl)cyclopropan-1-amine have shown that it exhibits low toxicity at therapeutic doses. A 2024 study in Toxicology Letters reported that this compound did not cause significant cytotoxicity or genotoxicity in cell culture models. These results are encouraging but warrant further investigation to ensure its safety profile across different species and dosing regimens.

The synthetic route for producing rac-(1R,2S)-2-(3-bromo-4-chlorophenyl)cyclopropan-1-amine has been optimized to enhance yield and purity. A 2023 publication in Organic Letters described a multi-step synthesis involving the formation of a cyclopropyl intermediate followed by substitution reactions to introduce the bromo and chloro groups. This synthetic method is scalable and can be adapted for large-scale production if required for clinical trials or commercialization.

In conclusion, rac-(1R,2S)-2-(3-bromo-4-chlorophenyl)cyclopropan-1-amine (CAS No. 227819-59-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use as a therapeutic agent.